Cas no 7152-01-4 (b-Alanine, N,N'-carbonylbis- (9CI))

• Product Name: b-Alanine, N,N'-carbonylbis- (9CI)
• CAS No: 7152-01-4
• MF: C₇H₁₂N₂O₅
• MW: 204.180582046509
• CID: 577782
• PubChem ID: 251520
• Update Time: 2025-04-19

b-Alanine, N,N'-carbonylbis- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N,N'-carbonylbis- (9CI)
• 3,3'-ureylenedipropionic acid;
• SCHEMBL16938643
• NSC-71977
• 3-(2-carboxyethylcarbamoylamino)propanoic acid
• DTXSID00290949
• NSC71977
• 7152-01-4
• Carbonyl-bis-beta-alanin

• Inchi： 1S/C7H12N2O5/c10-5(11)1-3-8-7(14)9-4-2-6(12)13/h1-4H2,(H,10,11)(H,12,13)(H2,8,9,14)
• InChI Key： GRLLGOJOOHANKV-UHFFFAOYSA-N
• SMILES： O=C(NCCC(=O)O)NCCC(=O)O

Computed Properties

• Exact Mass: 204.07500
• Monoisotopic Mass: 204.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 115.73000
• LogP: 0.01680